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Momelotinib In Vitro Potency Data

The table below summarizes the core in vitro potency data for momelotinib against its key kinase targets.

Target IC50 (nM) Assay Type Key Findings / Selectivity

JAK1 11 nM [1] Cell-free

assay

~10-fold selectivity versus JAK3 [1].

JAK2 18 nM [1] Cell-free

assay

Potent inhibition of JAK2V617F mutant signaling [1].

JAK3 155 nM [1] Cell-free

assay

IC50 of 155 nM demonstrates selectivity over JAK3 [1].

TYK2 17 nM [1] Cell-free

assay

Potency similar to JAK1/2 [1].

ACVR1 N/A in

results

N/A in

results

Inhibits hepcidin production via ACVR1, alleviating anemia in

MF patients [2].

For context, the following table provides in vitro potency data for ruxolitinib, another JAK1/2 inhibitor,

showing its different selectivity profile.
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Target IC50 (nM) Assay Type

JAK1 3.3 nM [3] Cell-free assay

JAK2 2.8 nM [3] Cell-free assay

JAK3 > 430 nM (Estimated from selectivity) [3] Cell-free assay

Detailed Experimental Protocols

The key findings on momelotinib's activity are derived from standardized kinase and cellular proliferation

assays.

Enzyme Assays (IC50 Determination): Momelotinib's IC50 values against JAK1 (11 nM), JAK2 (18
nM), and JAK3 (155 nM) were determined using cell-free kinase assays [1]. These assays typically

involve incubating the purified kinase enzyme with ATP and a substrate, measuring the transfer of a
radioactive phosphate group or using antibody-based detection methods to quantify the level of

substrate phosphorylation in the presence of a drug concentration gradient.
Cellular Proliferation Assays: Momelotinib's functional inhibition was confirmed in JAK2-driven

hematopoietic cell lines. It inhibited proliferation of Ba/F3-MPLW515L cells (constitutively active JAK-
STAT signaling) with an IC50 of 200 nM, and CHRF-288-11 cells (a megakaryoblastic leukemia line)

with an IC50 of 1 nM [1]. These assays typically involve culturing cells in multi-well plates with a
serially diluted compound for 48-72 hours, then using colorimetric (e.g., MTT, Alamar Blue) or ATP-

quantification (e.g., CellTiter-Glo) methods to assess cell viability and calculate IC50.

Mechanism of Action and Signaling Pathways

Momelotinib exerts its effects by inhibiting two key pathways. The diagram below illustrates its dual

mechanism of action in myelofibrosis.
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Momelotinib's dual inhibition of JAK-STAT and ACVR1 pathways.

Summary of Key Findings

Core Potency: Momelotinib is a potent JAK1/JAK2 inhibitor with single-digit to low double-digit nM
IC50 values in biochemical assays and demonstrates strong cellular activity in JAK2-driven models

[1].
Key Differentiator: Its inhibitory effect on ACVR1 translates to a clinically meaningful reduction in

transfusion-dependent anemia in myelofibrosis patients, a distinct advantage over some other JAK
inhibitors [2].

Comparative Selectivity: While ruxolitinib is a more potent JAK1/2 inhibitor in biochemical assays,
momelotinib's unique ACVR1 activity provides a different therapeutic profile [2] [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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